Cas no 139026-44-1 (1-(1-adamantyl)-1-phenylmethanamine)

• Product Name: 1-(1-adamantyl)-1-phenylmethanamine
• CAS No: 139026-44-1
• MF: C₁₇H₂₃N
• MW: 241.3712246418
• MDL: MFCD02632254
• CID: 3103308
• PubChem ID: 4912940
• Update Time: 2025-08-05

1-(1-adamantyl)-1-phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyl)-1-phenylmethanamine
• Adamantan-1-yl(phenyl)methanamine
• EN300-6734216
• (adamantan-1-yl)(phenyl)methanamine
• E81208
• AKOS000199757
• MFCD02632254
• (1-adamantyl)phenylmethanamine
• LS-04982
• 139026-44-1
• ALBB-016009
• AKOS040824951
• [1-adamantyl(phenyl)methyl]amine
• AKOS016347470
• CS-0101239
• 1-phenyl-1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)methanamine
• 1-adamantyl(phenyl)methanamine
• 1-(ADAMANTAN-1-YL)-1-PHENYLMETHANAMINE
• STK687320
• Tricyclo[3.3.1.13,7]decane-1-methanamine, a-phenyl-
• 1-PHENYL-1-[(3R,5S,7S)-ADAMANTAN-1-YL]METHANAMINE

• MDL： MFCD02632254
• Inchi： 1S/C17H23N/c18-16(15-4-2-1-3-5-15)17-9-12-6-13(10-17)8-14(7-12)11-17/h1-5,12-14,16H,6-11,18H2
• InChI Key： RKXNBHCKARUOTD-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 241.183049738g/mol
• Monoisotopic Mass: 241.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

1-(1-adamantyl)-1-phenylmethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines